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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring both personal safety and

environmental protection. Carboxy finasteride, a metabolite of the drug finasteride, requires

careful management throughout its lifecycle, including its ultimate disposal. Adherence to

established protocols is not just a matter of regulatory compliance but a core component of

responsible laboratory practice.

Immediate Safety and Handling Protocols
Before proceeding with disposal, it is crucial to handle carboxy finasteride with appropriate

personal protective equipment (PPE). The Safety Data Sheet (SDS) for finasteride indicates

that it can be harmful if swallowed and may have reproductive toxicity.[1][2] Although the SDS

for carboxy finasteride has limited specific hazard data, it should be treated with a similar

level of caution as a "pharmaceutical related compound of unknown potency."[3]

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves should be worn at all times.

Eye Protection: Safety glasses or goggles are mandatory to prevent accidental eye contact.

Lab Coat: A lab coat or other protective clothing should be worn to protect skin and personal

clothing.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a suitable respirator

should be used.

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3]

Eye Contact: Rinse eyes cautiously with water for several minutes.[4]

Ingestion: Seek immediate medical attention. Do not induce vomiting.[3]

Inhalation: Move to fresh air and seek medical attention if breathing becomes difficult.[3]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including compounds like carboxy finasteride, is

governed by stringent regulations to prevent environmental contamination and public health

risks.[5] In the United States, the primary regulatory body is the Environmental Protection

Agency (EPA), which enforces the Resource Conservation and Recovery Act (RCRA).[6][7]

Additionally, state and local regulations may impose more rigorous requirements.[5][8]

A critical first step in proper disposal is determining whether the waste is classified as

hazardous.[7][8] Given that the parent compound, finasteride, is known to be very toxic to

aquatic life with long-lasting effects, it is prudent to manage carboxy finasteride as a

hazardous waste unless determined otherwise by a qualified professional.[1][2]

Step-by-Step Disposal Procedure for Carboxy
Finasteride
The following procedure outlines the recommended steps for the proper disposal of carboxy
finasteride in a laboratory or research setting.

Waste Characterization: Treat carboxy finasteride as a hazardous pharmaceutical waste

due to the ecotoxicity of the parent compound and the unknown potency of the metabolite.[1]

[2][3]
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Segregation: Do not mix carboxy finasteride waste with non-hazardous waste. It should be

collected in a designated, properly labeled hazardous waste container.

Containerization: Use a chemically compatible, leak-proof container for waste collection. The

container must be clearly labeled as "Hazardous Waste" and include the chemical name

"Carboxy Finasteride."

Storage: Store the sealed waste container in a secure, designated hazardous waste

accumulation area away from incompatible materials.

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed and reputable hazardous waste management company. These companies are

equipped to transport and dispose of the waste in compliance with all federal, state, and

local regulations.[6][8] The most common and required method for treating hazardous

pharmaceutical waste is incineration at a permitted facility.[6][7]

Documentation: Maintain accurate records of the hazardous waste generated, including the

amount and date of disposal. This documentation is crucial for regulatory compliance.

What Not to Do:

Do Not Flush: Never dispose of carboxy finasteride down the drain or toilet.[6] This can

lead to the contamination of water supplies.[5] Finasteride is not on the FDA's "flush list."[9]

Do Not Dispose in Regular Trash: Avoid disposing of this compound in the regular solid

waste stream, as this is not a compliant method for hazardous pharmaceutical waste.

Quantitative Data Summary
While specific quantitative data for carboxy finasteride disposal is not readily available, the

table below summarizes key information derived from the Safety Data Sheets for finasteride

and its carboxylic acid metabolite.
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Property Finasteride
Carboxy Finasteride
(Finasteride Carboxylic
Acid)

CAS Number 98319-26-7 116285-37-1

Molecular Formula C23H36N2O2 C23H34N2O4

Molecular Weight 372.54 g/mol 402.5 g/mol

Acute Toxicity (Oral) Harmful if swallowed.[1][2] No data available.[3]

Environmental Hazards
Very toxic to aquatic life with

long lasting effects.[1][2]
No data on ecotoxicity.[3]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.[4]

No data available.[3]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of carboxy finasteride.
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Start: Carboxy Finasteride Waste Generated

Characterize as Potentially Hazardous Waste

Segregate from Non-Hazardous Waste

Place in Labeled, Sealed Hazardous Waste Container

Store in Secure Designated Area

Arrange for Licensed Hazardous Waste Disposal

Maintain Disposal Records

End: Compliant Disposal

Click to download full resolution via product page

Carboxy Finasteride Disposal Workflow

By adhering to these rigorous safety and disposal protocols, laboratories can ensure they are

protecting their personnel and the environment, thereby building a foundation of trust and
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responsibility that extends beyond the products they develop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b195190?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/14938m.pdf
https://www.guinama.com/documentacion-tecnica/4180_FDS-Finasteride-EN-Laboratorios-GUINAMA.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1564
https://cdn.accentuate.io/8963513221343/17137213309112/SDS-Finasteride-v.-Feb-2024-v1737615106242.pdf
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.sandiegocounty.gov/content/dam/sdc/deh/hmd/pdf/HMG-8006%20(02-2022).pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b195190#carboxy-finasteride-proper-disposal-procedures
https://www.benchchem.com/product/b195190#carboxy-finasteride-proper-disposal-procedures
https://www.benchchem.com/product/b195190#carboxy-finasteride-proper-disposal-procedures
https://www.benchchem.com/product/b195190#carboxy-finasteride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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